3-propan-2-yloxy-6-[3-(1H-pyrazol-5-yl)phenyl]pyridazine

• IUPAC Name: 3-propan-2-yloxy-6-[3-(1H-pyrazol-5-yl)phenyl]pyridazine
• InChI: InChI=1S/C16H16N4O/c1-11(2)21-16-7-6-14(19-20-16)12-4-3-5-13(10-12)15-8-9-17-18-15/h3-11H,1-2H3,(H,17,18)
• InChI Key: UJUCMQDEVQZTBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NN=C(C=C1)C2=CC=CC(=C2)C3=CC=NN3
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol

Description

3-propan-2-yloxy-6-[3-(1H-pyrazol-5-yl)phenyl]pyridazine is a heterocyclic compound that features a pyridazine ring substituted with an isopropoxy group and a phenyl ring bearing a pyrazolyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-propan-2-yloxy-6-[3-(1H-pyrazol-5-yl)phenyl]pyridazine typically involves multi-step organic reactions. One common method is the Suzuki-Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . This reaction is known for its mild conditions and high functional group tolerance.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the Suzuki-Miyaura coupling reaction to ensure high yield and purity. This could include the use of advanced catalysts and reaction conditions tailored to large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

3-propan-2-yloxy-6-[3-(1H-pyrazol-5-yl)phenyl]pyridazine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the electronic properties of the compound.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or nucleophiles can be employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce various functional groups onto the pyridazine ring.

Scientific Research Applications

3-propan-2-yloxy-6-[3-(1H-pyrazol-5-yl)phenyl]pyridazine has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may exhibit biological activity, making it a candidate for drug development.

Industry: The compound could be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-propan-2-yloxy-6-[3-(1H-pyrazol-5-yl)phenyl]pyridazine depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The pathways involved would be specific to the biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 3-Phenyl-1H-pyrazole
• 6-(4-substituted phenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)imidazo[2,1-b][1,3,4]thiadiazole

Uniqueness

3-propan-2-yloxy-6-[3-(1H-pyrazol-5-yl)phenyl]pyridazine is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. This uniqueness can be leveraged in various applications, making it a valuable compound for research and development.